Cas no 1228666-02-1 (2,3-Dihydro-1h-pyrido3,4-b1,4oxazine-8-carbonitrile)

• Product Name: 2,3-Dihydro-1h-pyrido3,4-b1,4oxazine-8-carbonitrile
• CAS No: 1228666-02-1
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD15530319
• CID: 1077593
• PubChem ID: 329772275
• Update Time: 2025-10-29

2,3-Dihydro-1h-pyrido3,4-b1,4oxazine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1H-pyrido[3,4-b][1,4]oxazine-8-carbonitrile
• 1H,2H,3H-pyrido[3,4-b][1,4]oxazine-8-carbonitrile
• A-6254
• MFCD15530319
• DTXSID90673661
• CS-0101135
• EN300-6459268
• 2,3-Dihydro-1H-pyrido[3,4-b][1,4]oxazine-8-carbonitrile, AldrichCPR
• 1228666-02-1
• AKOS006333293
• 2,3-Dihydro-1h-pyrido3,4-b1,4oxazine-8-carbonitrile

• MDL： MFCD15530319
• Inchi： 1S/C8H7N3O/c9-3-6-4-10-5-7-8(6)11-1-2-12-7/h4-5,11H,1-2H2
• InChI Key： DVJWNFFEBFNWIU-UHFFFAOYSA-N
• SMILES： O1C2C=NC=C(C#N)C=2NCC1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.94000
• LogP: 0.89558

2,3-Dihydro-1h-pyrido3,4-b1,4oxazine-8-carbonitrile Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2,3-Dihydro-1h-pyrido3,4-b1,4oxazine-8-carbonitrile

Introduction to 2,3-Dihydro-1H-pyrido[3,4-b][1,4]oxazine-8-carbonitrile (CAS No: 1228666-02-1)

2,3-Dihydro-1H-pyrido[3,4-b][1,4]oxazine-8-carbonitrile, identified by its CAS number 1228666-02-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrido[3,4-b]oxazine class, a structural motif known for its broad spectrum of biological activities. The presence of a nitrile group at the 8-position adds an additional layer of functional complexity, making it a promising candidate for further exploration in drug discovery.

The pyrido[3,4-b]oxazine scaffold is particularly interesting due to its ability to mimic natural products and bioactive molecules. This class of compounds has been extensively studied for their potential applications in treating various diseases, including neurological disorders, cancer, and infectious diseases. The structural features of 2,3-Dihydro-1H-pyrido[3,4-b][1,4]oxazine-8-carbonitrile make it a versatile building block for the synthesis of more complex molecules with tailored biological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The nitrile group in this molecule not only contributes to its molecular diversity but also serves as a key pharmacophore for interacting with biological targets. Nitrile-containing compounds are known for their ability to undergo various chemical transformations, which can be exploited to design molecules with enhanced efficacy and selectivity.

One of the most compelling aspects of 2,3-Dihydro-1H-pyrido[3,4-b][1,4]oxazine-8-carbonitrile is its potential as a scaffold for drug development. Researchers have leveraged this compound to create derivatives with improved pharmacokinetic profiles and reduced toxicity. For instance, studies have shown that modifications at the 2- and 3-positions of the pyrido[3,4-b]oxazine ring can significantly alter the biological activity of the molecule. These findings highlight the importance of structural optimization in developing effective therapeutic agents.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in treating neurological disorders. Preliminary studies have suggested that derivatives of 2,3-Dihydro-1H-pyrido[3,4-b][1,4]oxazine-8-carbonitrile may exhibit neuroprotective properties by modulating neurotransmitter systems. This is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully elucidate the mechanisms by which these compounds exert their effects.

Another area of interest is the use of 2,3-Dihydro-1H-pyrido[3,4-b][1,4]oxazine-8-carbonitrile in cancer therapy. Cancer researchers have identified several pathways that are dysregulated in tumor cells and have developed small molecules targeting these pathways. The unique structural features of this compound make it a promising candidate for inhibiting key enzymes involved in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating brain tumors.

The synthesis of 2,3-Dihydro-1H-pyrido[3,4-b][1,4]oxazine-8-carbonitrile presents both challenges and opportunities for chemists. The construction of the pyrido[3,4-b]oxazine core requires multi-step synthetic strategies involving cyclization reactions and functional group transformations. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. These advancements are crucial for enabling further biological evaluation and drug development efforts.

In conclusion,2,3-Dihydro-1H-pyrido[3,4-b][1,4]oxazine-8-carbonitrile (CAS No: 1228666-02-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound,pyrido[3,4-b]oxazines are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.